Cas no 820964-60-1 ((R)-Methyl 2-amino-2-cyclopentylacetate)

• Product Name: (R)-Methyl 2-amino-2-cyclopentylacetate
• CAS No: 820964-60-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 4914223
• Update Time: 2025-10-30

(R)-Methyl 2-amino-2-cyclopentylacetate Chemical and Physical Properties

Names and Identifiers

• (R)-METHYL 2-AMINO-2-CYCLOPENTYLACETATE
• (R)-Methyl 2-amino-2-cyclopentylacetate

• Inchi： 1S/C8H15NO2/c1-11-8(10)7(9)6-4-2-3-5-6/h6-7H,2-5,9H2,1H3/t7-/m1/s1
• InChI Key： ZGQSMYWOPKCARZ-SSDOTTSWSA-N
• SMILES： O(C)C([C@@H](C1CCCC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 141
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-Methyl 2-amino-2-cyclopentylacetate

Recent Advances in the Application of (R)-Methyl 2-amino-2-cyclopentylacetate (CAS: 820964-60-1) in Chemical Biology and Pharmaceutical Research

The compound (R)-Methyl 2-amino-2-cyclopentylacetate (CAS: 820964-60-1) has recently emerged as a key chiral building block in pharmaceutical synthesis and chemical biology research. This β-amino acid derivative has shown significant potential in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases. Recent studies have highlighted its unique structural features that contribute to enhanced bioavailability and target specificity when incorporated into drug candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the effectiveness of (R)-Methyl 2-amino-2-cyclopentylacetate as a precursor in the synthesis of γ-aminobutyric acid (GABA) analogs. The cyclopentyl moiety was found to confer improved blood-brain barrier penetration compared to traditional linear chain analogs, while the ester group allowed for versatile chemical modifications. This has opened new avenues for developing next-generation anxiolytic and antiepileptic drugs with reduced side effects.

Further pharmacological investigations have revealed that derivatives of 820964-60-1 exhibit promising activity as selective inhibitors of specific metabolic enzymes. A recent Nature Chemical Biology publication reported its application in creating potent and reversible inhibitors of alanine transaminase (ALT), showing potential for treating liver diseases. The stereochemical configuration at the α-carbon was crucial for achieving high selectivity, with the (R)-enantiomer demonstrating 50-fold greater potency than its (S)-counterpart.

The synthetic utility of (R)-Methyl 2-amino-2-cyclopentylacetate has been significantly enhanced by recent methodological advances. A 2024 ACS Catalysis paper described an improved asymmetric synthesis route using enzyme-mediated dynamic kinetic resolution, achieving >99% ee with 85% yield. This breakthrough addresses previous challenges in large-scale production, making the compound more accessible for drug discovery programs.

Emerging applications in peptide mimetics have also been reported, where incorporation of 820964-60-1-derived structures has led to enhanced proteolytic stability and receptor binding affinity. Researchers at several pharmaceutical companies are currently evaluating lead compounds containing this scaffold for treatment of type 2 diabetes and neurodegenerative disorders, with preclinical results showing improved pharmacokinetic profiles over existing therapies.

Ongoing structure-activity relationship (SAR) studies continue to explore the full potential of this versatile building block. Computational modeling suggests that the constrained cyclopentyl ring induces favorable conformational restrictions in drug candidates, potentially reducing off-target effects. As research progresses, (R)-Methyl 2-amino-2-cyclopentylacetate is establishing itself as a valuable tool in medicinal chemistry, with multiple drug candidates containing this moiety expected to enter clinical trials within the next two years.